Cas no 1270501-06-8 (tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate
• CAS No: 1270501-06-8
• MF: C₁₃H₁₈BrFN₂O₂
• MW: 333.196626186371
• CID: 6303232
• PubChem ID: 165757019
• Update Time: 2025-10-31

tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate
• 1270501-06-8
• EN300-1877322
• tert-butyl N-[2-amino-2-(2-bromo-4-fluorophenyl)ethyl]carbamate

• Inchi： 1S/C13H18BrFN2O2/c1-13(2,3)19-12(18)17-7-11(16)9-5-4-8(15)6-10(9)14/h4-6,11H,7,16H2,1-3H3,(H,17,18)
• InChI Key： YNZVOXBUUQCXTR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CNC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 332.05357g/mol
• Monoisotopic Mass: 332.05357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate (CAS No. 1270501-06-8)

Tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. With a Chemical Abstracts Service (CAS) number of 1270501-06-8, this compound represents a fascinating example of how structural modifications can lead to novel bioactive molecules. The presence of both tert-butyl and fluorine substituents in its molecular framework suggests potential advantages in terms of metabolic stability and binding affinity, making it a promising candidate for further investigation in drug discovery.

The compound's core structure consists of an N-substituted carbamate moiety linked to an ethyl chain that terminates with a bromo-substituted phenyl ring. This arrangement introduces multiple sites for interaction with biological targets, which is a critical factor in the design of pharmacologically active agents. The bromo and fluorine atoms, in particular, are known for their ability to modulate electronic properties and hydrophobicity, thereby influencing the compound's overall pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Studies utilizing molecular docking simulations have shown that Tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate can interact effectively with various enzyme and receptor targets, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases, which are key targets in oncology research.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group at the carbamate position not only enhances solubility but also provides a handle for further derivatization. The bromo-substituted phenyl ring, on the other hand, serves as a scaffold for hydrogen bonding interactions, which are crucial for achieving tight binding to biological targets. These features make the compound an attractive starting point for medicinal chemists seeking to develop novel therapeutic agents.

In the realm of drug discovery, the ability to fine-tune molecular properties is paramount. The combination of amino, carbamate, and halogenated aromatic groups in Tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate offers a rich palette of chemical functionalities that can be exploited to improve drug-like properties such as solubility, permeability, and metabolic stability. Furthermore, the presence of both fluorine and bromo atoms allows for diverse structural modifications, enabling the exploration of multiple pharmacological pathways.

Current research is focused on exploring the pharmacological potential of this compound through both in vitro and in vivo studies. Initial experiments have revealed promising results regarding its ability to modulate specific biological pathways relevant to diseases such as cancer and inflammatory disorders. The N-substituted carbamate moiety is particularly noteworthy, as it has been shown to enhance binding affinity in several drug candidates without compromising selectivity.

The role of computational tools in modern drug discovery cannot be overstated. Advanced algorithms and machine learning models are being employed to predict the bioactivity of compounds like Tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate, allowing researchers to prioritize candidates for experimental validation more efficiently than ever before. These computational approaches have already helped identify several promising derivatives with improved pharmacokinetic profiles.

The synthetic strategies employed for preparing this compound also highlight the importance of green chemistry principles in modern pharmaceutical research. By optimizing reaction conditions to minimize waste and energy consumption, chemists can ensure that the production process aligns with sustainability goals while maintaining high yields and purity standards.

As interest in halogenated aromatic compounds continues to grow, so does the understanding of their unique interactions with biological systems. The combination of bromo, fluorine, and other substituents in molecules like this one opens up new avenues for therapeutic intervention by allowing precise tuning of electronic and steric properties.

The future prospects for Tert-butyl N-2-amino-2-(2-bromo-4-fluorophenyl)ethylcarbamate are bright, with ongoing studies aimed at elucidating its mechanism of action and exploring its potential as a lead compound for new drugs. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.